Cas no 107811-30-3 (Butanediamide,N1-methyl-N4-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-)

• Product Name: Butanediamide,N1-methyl-N4-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-
• CAS No: 107811-30-3
• MF: C₁₀H₁₆N₄O₂S
• MW: 256.324640274048
• CID: 207842
• PubChem ID: 3065364
• Update Time: 2025-04-19

Butanediamide,N1-methyl-N4-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Butanediamide,N1-methyl-N4-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-
• Butanediamide,N-methyl-N'-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]- (9CI)
• N'-methyl-N'-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)butanediamide
• Butanediamide, N-methyl-N'-(5-(1-methylethyl)-1,3,4-thiadiazol-2-yl)-
• Succinamide, N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-N'-methyl-
• N1-(5-Isopropyl-1,3,4-thiadiazol-2-yl)-N4-methylsuccinamide
• DTXSID80910537
• N~1~-Methyl-N~4~-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]butanediimidic acid
• N-(5-Isopropyl-1,3,4-thiadiazol-2-yl)-N'-methylsuccinamide
• 107811-30-3

• Inchi： 1S/C10H16N4O2S/c1-6(2)9-13-14-10(17-9)12-8(16)5-4-7(15)11-3/h6H,4-5H2,1-3H3,(H,11,15)(H,12,14,16)
• InChI Key： YQAXJUIBAFWYRQ-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C(C)C)NC(CCC(NC)=O)=O

Computed Properties

• Exact Mass: 256.09958
• Monoisotopic Mass: 256.099396
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112
• XLogP3: 0.2

Experimental Properties

• Density: 1.256
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.568
• PSA: 83.98
• LogP: 2.03950